3-fluoro-N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-fluoro-N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H20FNO4S/c1-24-17-7-6-15(10-16(17)19)25(22,23)20-12-18(21)9-8-13-4-2-3-5-14(13)11-18/h2-7,10,20-21H,8-9,11-12H2,1H3
• InChI Key: FYMKHFBDXRJEPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2(CCC3=CC=CC=C3C2)O)F
• Molecular Formula: C18H20FNO4S
• Molecular Weight: 365.4 g/mol

Description

3-fluoro-N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C18H20FNO4S and its molecular weight is 365.42. The purity is usually 95%.
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Scientific Research Applications

• Materials Science Applications :

  • The study by Kaya et al. (2016) explored the adsorption and corrosion inhibition properties of piperidine derivatives on iron surfaces, including a similar compound, using quantum chemical calculations and molecular dynamics simulations. This research is crucial for understanding material degradation and designing corrosion-resistant materials (Kaya et al., 2016).

• Pharmaceutical Applications :

  • Pişkin et al. (2020) synthesized new zinc phthalocyanine compounds with benzenesulfonamide derivatives for potential use in photodynamic therapy, a technique for treating cancer. The study highlights the compounds' efficacy as photosensitizers due to their high singlet oxygen quantum yield and fluorescence properties (Pişkin et al., 2020).
  • Hashimoto et al. (2002) discovered a series of benzenesulfonamide derivatives, including a fluorine-substituted compound, as selective cyclooxygenase-2 inhibitors, which are crucial in treating inflammation and pain (Hashimoto et al., 2002).

• Organic Chemistry Applications :

  • Rodrigues et al. (2015) described the crystal structures of methoxybenzenesulfonamide derivatives, showcasing their potential in creating three-dimensional architectures. These findings are significant for understanding molecular interactions and designing new compounds (Rodrigues et al., 2015).
  • Tsai et al. (2016) synthesized aminothiazole-paeonol derivatives with benzenesulfonamide, showing high anticancer potential, particularly against gastric and colorectal adenocarcinomas. This research contributes to the development of new anticancer agents (Tsai et al., 2016).